Dimethyl (5-{[(4-methoxyphenyl)methyl]amino}-2-[(1E)-2-phenylethenyl]-1,3-oxazol-4-YL)phosphonate

• Molecular Formula: C21H23N2O5P
• Molecular Weight: 414.4 g/mol
• IUPAC Name: 4-dimethoxyphosphoryl-N-[(4-methoxyphenyl)methyl]-2-[(E)-2-phenylethenyl]-1,3-oxazol-5-amine
• InChI: InChI=1S/C21H23N2O5P/c1-25-18-12-9-17(10-13-18)15-22-20-21(29(24,26-2)27-3)23-19(28-20)14-11-16-7-5-4-6-8-16/h4-14,22H,15H2,1-3H3/b14-11+
• InChI Key: JPWDFHXOONZNNX-SDNWHVSQSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)CNC2=C(N=C(O2)/C=C/C3=CC=CC=C3)P(=O)(OC)OC
• Canonical SMILES: COC1=CC=C(C=C1)CNC2=C(N=C(O2)C=CC3=CC=CC=C3)P(=O)(OC)OC

Description

Dimethyl (5-{[(4-methoxyphenyl)methyl]amino}-2-[(1E)-2-phenylethenyl]-1,3-oxazol-4-YL)phosphonate is a complex organic compound with a unique structure that includes an oxazole ring, a phosphonate group, and various aromatic substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

Common synthetic routes may involve the use of reagents such as sodium borohydride for reduction reactions and various catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

Dimethyl (5-{[(4-methoxyphenyl)methyl]amino}-2-[(1E)-2-phenylethenyl]-1,3-oxazol-4-YL)phosphonate can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reagents like sodium borohydride.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions

Common Reagents and Conditions

Common reagents used in these reactions include sodium borohydride for reductions, various oxidizing agents for oxidation reactions, and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH need to be carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield oxides, while substitution reactions can introduce new functional groups into the aromatic rings .

Scientific Research Applications

Dimethyl (5-{[(4-methoxyphenyl)methyl]amino}-2-[(1E)-2-phenylethenyl]-1,3-oxazol-4-YL)phosphonate has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including as an anti-cancer agent.

Industry: Used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of Dimethyl (5-{[(4-methoxyphenyl)methyl]amino}-2-[(1E)-2-phenylethenyl]-1,3-oxazol-4-YL)phosphonate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other oxazole derivatives and phosphonate-containing molecules. Examples include:

• 4-(((4-methoxyphenyl)amino)methyl)-N,N-dimethylaniline
• 2-methoxy-5-((phenylamino)methyl)phenol .

Uniqueness

What sets Dimethyl (5-{[(4-methoxyphenyl)methyl]amino}-2-[(1E)-2-phenylethenyl]-1,3-oxazol-4-YL)phosphonate apart is its unique combination of functional groups and its potential for diverse applications in various fields of research. Its structure allows for specific interactions with biological molecules, making it a valuable tool in scientific studies .